N,N-Dimethyl-N-[(oxiran-2-yl)methyl]tetradecan-1-aminium chloride

• CAS No.: 105612-60-0
• Molecular Formula: C19H40ClNO
• Molecular Weight: 334.0 g/mol
• IUPAC Name: dimethyl-(oxiran-2-ylmethyl)-tetradecylazanium;chloride
• InChI: InChI=1S/C19H40NO.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20(2,3)17-19-18-21-19;/h19H,4-18H2,1-3H3;1H/q+1;/p-1
• InChI Key: GLIVMJADAWRCMK-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCC[N+](C)(C)CC1CO1.[Cl-]

Description

N,N-Dimethyl-N-[(oxiran-2-yl)methyl]tetradecan-1-aminium chloride is a chemical compound known for its unique structure and properties. It is a quaternary ammonium compound with an epoxide group, making it useful in various chemical and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Dimethyl-N-[(oxiran-2-yl)methyl]tetradecan-1-aminium chloride typically involves the reaction of epichlorohydrin with N,N-dimethyltetradecylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The optimal reaction conditions include a reaction temperature of around 50°C and a reaction time of approximately 5 hours .

Industrial Production Methods

In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields and purity. The industrial production methods are designed to be efficient and cost-effective, ensuring the compound’s availability for various applications.

Chemical Reactions Analysis

Types of Reactions

N,N-Dimethyl-N-[(oxiran-2-yl)methyl]tetradecan-1-aminium chloride undergoes several types of chemical reactions, including:

Substitution Reactions: The epoxide group can undergo nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions under specific conditions.

Common Reagents and Conditions

Common reagents used in reactions with this compound include nucleophiles such as amines and thiols. The reactions are typically carried out under mild conditions to prevent the degradation of the compound.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution reactions with amines can yield various substituted amines.

Scientific Research Applications

N,N-Dimethyl-N-[(oxiran-2-yl)methyl]tetradecan-1-aminium chloride has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential antimicrobial properties and its interactions with biological membranes.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as an active ingredient in pharmaceuticals.

Industry: It is used in the production of surfactants, emulsifiers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N,N-Dimethyl-N-[(oxiran-2-yl)methyl]tetradecan-1-aminium chloride involves its interaction with molecular targets such as enzymes and cell membranes. The epoxide group can react with nucleophilic sites on proteins and other biomolecules, leading to various biological effects. The compound’s quaternary ammonium structure allows it to interact with negatively charged surfaces, enhancing its antimicrobial properties .

Comparison with Similar Compounds

Similar Compounds

N,N-Dimethyl-1-(oxiran-2-yl)methanamine: This compound has a similar structure but with a shorter alkyl chain.

N,N-Dimethyl-N-(2-oxiranylmethyl)octadecan-1-aminium chloride: This compound has a longer alkyl chain, which can affect its physical and chemical properties.

Uniqueness

N,N-Dimethyl-N-[(oxiran-2-yl)methyl]tetradecan-1-aminium chloride is unique due to its specific alkyl chain length and the presence of both a quaternary ammonium group and an epoxide group. These features contribute to its distinct chemical reactivity and wide range of applications.